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Compound of Interest

Compound Name: 2,2"-Anhydrouridine

Cat. No.: B559692

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2,2'-Anhydrouridine
(CAS No: 3736-77-4), a pivotal nucleoside analog in biochemical research and pharmaceutical
development. Adherence to these guidelines is crucial for ensuring personnel safety and
maintaining experimental integrity.

Section 1: Chemical and Physical Properties

2,2'-Anhydrouridine is a synthetic nucleoside analog utilized as a building block in nucleic
acid synthesis and in the development of antiviral and anticancer agents. A summary of its key
physical and chemical properties is presented in Table 1.
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Property Value Reference(s)
Molecular Formula CoH10N20s [1]

Molecular Weight 226.19 g/mol [1]
Appearance White to off-white powder

Melting Point 239-240°C

2,2'-Cyclouridine, 2,2'-
Anhydro-1(B-D-

Synonyms y ® _ [1]
arabinofuranosyl)uracil, O-2,2'-

Cyclouridine

Section 2: Hazard Identification and GHS
Classification

There is conflicting information regarding the GHS classification of 2,2'-Anhydrouridine. While
some suppliers do not classify it as hazardous, others assign it hazard statements. To ensure
the highest level of safety, it is prudent to handle this compound as potentially hazardous. The
more conservative GHS classifications are summarized in Table 2.

Hazard Class Hazard Statement Pictogram

Acute toxicity, oral (Category
4)

H302: Harmful if swallowed

Skin corrosion/irritation o
H315: Causes skin irritation

(Category 2)
Serious eye damage/eye H319: Causes serious eye
irritation (Category 2A) irritation

Specific target organ toxicity, _
] ] H335: May cause respiratory
single exposure; Respiratory o
o irritation
tract irritation (Category 3)
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It is recommended to assume that unknown materials are toxic and that a mixture is more toxic
than its most toxic component.[2]

Section 3: Safe Handling and Personal Protective
Equipment (PPE)

Given the potential hazards, stringent adherence to safe handling protocols is mandatory.

Engineering Controls

o Ventilation: All work with 2,2'-Anhydrouridine powder should be conducted in a well-
ventilated area.[3] To minimize inhalation risk, a laboratory fume hood or other ventilated
enclosure should be used, especially when handling larger quantities or when dust
generation is likely.[2]

o Safety Equipment: Safety showers and eyewash stations should be readily accessible and
their locations known to all personnel.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is essential for minimizing exposure.
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PPE Type Specification Rationale

Wear tightly fitting safety
) goggles with side-shields [3] Protects against splashes
Eye/Face Protection ) ) )
conforming to EN 166 (EU) or and airborne particles.

NIOSH (US).

Wear a lab coat and

impervious, fire/flame-resistant i
) ) ) ) o [2][3] Prevents skin contact
Skin Protection clothing. Disposable nitrile ) ]
o with the chemical.
gloves are the minimum

requirement.

If exposure limits are exceeded
) ) or irritation is experienced, use  [3] Protects against inhalation
Respiratory Protection ) )
a full-face respirator with of dust and aerosols.

appropriate cartridges.

Hygiene Practices

» Avoid skin and eye contact with the chemical.[4]

e Do not consume food or beverages, or apply cosmetics in areas where hazardous chemicals
are used or stored.[4]

e Wash hands thoroughly after handling and before leaving the laboratory.[2]

e Avoid mouth suction for pipetting.[4]

Section 4: Storage and Stability

Proper storage is critical for maintaining the integrity of 2,2'-Anhydrouridine and ensuring
safety.
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Condition Recommendation Reference(s)

Store in a dry, cool, and well-

ventilated place. Specific

temperature recommendations

vary by supplier, ranging from
Temperature [1]

room temperature to <-15°C.

For long-term storage,

refrigeration at 0-8°C or

freezing is advisable.

Container Keep containers tightly closed.  [3]

Incompatible Materials Avoid strong oxidizing agents.

Stabilit Stable under recommended
ability 3
storage conditions.

N Carbon oxides and nitrogen
Hazardous Decomposition _
oxides (NOx) may be produced
Products O
upon decompoaosition.

Section 5: Accidental Release and First Aid

Measures
Accidental Release

In the event of a spill, follow these procedures:

o Evacuate: Clear the area of all non-essential personnel.

o Ventilate: Ensure adequate ventilation.

o Contain: Prevent further leakage or spillage if it is safe to do so0.[3]
e Clean-up:

o Wear appropriate PPE.
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[e]

For powder spills, cover with a plastic sheet or tarp to minimize spreading and keep the
powder dry.

[e]

Mechanically take up the spilled material and place it in appropriate containers for
disposal.[3]

[e]

Avoid creating dust.[3]

o

Thoroughly clean the contaminated surface.

First Aid Measures

Immediate and appropriate first aid is crucial in case of exposure.

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
Inhalation difficult, provide oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Immediately take off contaminated clothing.
Skin Contact Wash the affected skin area with soap and

water.

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and
Eye Contact ] o )

easy to do. Continue rinsing. Seek medical

attention.

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion ) ) ] ]
unconscious person. Seek immediate medical

attention.

Section 6: Experimental Protocols

2,2'-Anhydrouridine is a key intermediate in the synthesis of other nucleoside analogs and is
known to be an inhibitor of uridine phosphorylase.[1] While detailed, step-by-step protocols are
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often specific to the experimental context, the following provides a general framework for its
use.

General Workflow for Nucleoside Analog Synthesis

The nucleophilic opening of 2,2'-Anhydrouridine is a common strategy for synthesizing other
nucleoside analogs.[1] A generalized workflow for such a synthesis is depicted below.
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General Workflow for Nucleoside Analog Synthesis from 2,2'-Anhydrouridine

2,2'-Anhydrouridine

l

Dissolve in appropriate anhydrous solvent (e.g., DMF)

l

Add nucleophile and any necessary catalysts/reagents

i

Reaction under controlled conditions (temperature, atmosphere)

l

Reaction quenching and workup

l

Purification of the product (e.g., chromatography)

i

Characterization of the final nucleoside analog

Click to download full resolution via product page

Caption: General steps for synthesizing nucleoside analogs from 2,2'-Anhydrouridine.

Uridine Phosphorylase Inhibition Assay
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A common application of 2,2'-Anhydrouridine is in the study of uridine phosphorylase activity.
The following diagram illustrates a typical workflow for an enzymatic assay to determine its
inhibitory potential.
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Workflow for Uridine Phosphorylase Inhibition Assay

Preparation

Prepare buffer and reagent solutions Prepare serial dilutions of 2,2'-Anhydrouridine (inhibitor) Prepare uridine (substrate) and uridine phosphorylase (enzyme) solutions

Assa
\ 5 y /

Add enzyme, buffer, and inhibitor to microplate wells

v

Pre-incubate

v

Initiate reaction by adding substrate (uridine)

v

Incubate at a controlled temperature

v

Stop the reaction

Detection
A

Measure product formation or substrate depletion (e.g., spectrophotometrically)

v

Data analysis to determine IC50 or Ki values

Click to download full resolution via product page

Caption: Key stages in an enzymatic assay to test for uridine phosphorylase inhibition.
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Section 7: Disposal Considerations

All waste containing 2,2'-Anhydrouridine should be treated as hazardous chemical waste.
Dispose of the material and its container in accordance with local, regional, and national
regulations. Do not dispose of it in the sanitary sewer system.

Section 8: Concluding Remarks

2,2'-Anhydrouridine is a valuable compound in research and development. However, its
potential hazards necessitate careful handling and adherence to the safety protocols outlined in
this guide. Researchers should always consult the most up-to-date Safety Data Sheet (SDS)
from their supplier and perform a thorough risk assessment before beginning any experimental
work. By prioritizing safety, the scientific community can continue to leverage the potential of
this and other nucleoside analogs for groundbreaking discoveries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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